Cas no 831199-50-9 (2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 831199-50-9
• MF: C₁₈H₂₀N₂S
• MW: 296.429802894592
• CID: 6447601
• Update Time: 2025-07-16

2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• 4(1H)-Quinazolinethione, 5,6,7,8-tetrahydro-2-(3-methylphenyl)-1-(2-propen-1-yl)-

• Inchi： 1S/C18H20N2S/c1-3-11-20-16-10-5-4-9-15(16)18(21)19-17(20)14-8-6-7-13(2)12-14/h3,6-8,12H,1,4-5,9-11H2,2H3
• InChI Key： PFASDVJWANZGBM-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(CCCC2)C(=S)N=C1C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Professional Introduction to 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831199-50-9)

2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound belongs to the hexahydroquinazoline class of molecules, which are known for their broad spectrum of biological activities. The presence of a thiourea moiety at the 4-position and the combination of aromatic and alkenyl substituents contribute to its intriguing chemical and biological properties. With a CAS number of 831199-50-9, this compound has been extensively studied in academic and industrial research settings.

The synthesis of 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the formation of the hexahydroquinazoline core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the thiourea group and the propenyl substituent, which are critical for modulating the compound's biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to enhance yield and enantioselectivity in these transformations.

Recent research has demonstrated that derivatives of hexahydroquinazoline exhibit promising pharmacological properties, particularly in the areas of anticancer and anti-inflammatory therapy. The thiourea moiety in 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has been shown to interact with biological targets in novel ways, leading to potent effects on disease pathways. Studies have indicated that this compound may inhibit key enzymes involved in cell proliferation and inflammation by binding to specific binding sites on these enzymes. This mechanism of action aligns with current trends in drug discovery toward targeting multiple pathways simultaneously.

The 3-methylphenyl group in the molecule contributes to its lipophilicity and binding affinity for certain biological receptors. This feature is particularly important for compounds intended for oral administration or topical application, as it enhances their ability to cross biological membranes. Additionally, the prop-2-en-1-yl substituent introduces a conformational flexibility that can be exploited to optimize drug-like properties such as solubility and metabolic stability. Computational modeling studies have been instrumental in understanding how these structural features influence the compound's behavior both in vitro and in vivo.

In vitro studies have revealed that 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione exhibits significant inhibitory activity against various cancer cell lines. Mechanistic studies suggest that it disrupts microtubule formation by inhibiting tubulin polymerization or interacts with other critical proteins involved in cell cycle regulation. Furthermore, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production by immune cells. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutics.

The compound's chemical stability has also been a focus of research efforts. The thiourea group is sensitive to hydrolysis under acidic or basic conditions but remains stable under physiological conditions when properly formulated. This stability is essential for ensuring the efficacy of pharmaceutical formulations containing this compound. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been used to characterize its molecular structure and confirm its purity post-synthesis.

Preclinical studies have provided valuable insights into the pharmacokinetic profile of 2-(3-methylphenyl)-1-(prop-2-en-1-yl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione. These studies indicate that it exhibits moderate bioavailability following oral administration and distributes widely throughout various tissues upon systemic delivery. The half-life of the compound in vivo is sufficient for multiple dosing regimens without significant accumulation over time. Additionally，its metabolic pathways have been elucidated through studies involving radiolabeled analogs，revealing that it undergoes biotransformation primarily via cytochrome P450-mediated oxidation reactions.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability while maintaining high yields and purity standards。For 2-(3-methylphenyl)-1-(propen-l -en-l -yI)-l ,4 ,5 ,6 ,7 ,8 -hexahydroquinazoline-l -thione, researchers have explored alternative synthetic strategies，including biocatalytic approaches，to enhance production efficiency without compromising quality。These efforts are crucial for transitioning promising compounds from academic research pipelines into clinical development programs。

The future direction of research on this compound includes exploring its potential in combination therapies，where it may synergize with existing treatments to improve therapeutic outcomes。Additionally，investigators are examining its role in precision medicine applications，where genetic or biomarker-based profiles could guide its use in specific patient populations。The integration of artificial intelligence (AI) into drug discovery workflows has also accelerated the identification of new derivatives with enhanced properties through virtual screening and molecular design algorithms。

In conclusion,2 -( 3 -methylphenyl ) -l -( prop - 2 -en-l -yI ) -l , 4 , 5 , 6 , 7 , 8 -hexahydroquinazoline-l -thione ( CAS No . 831199 -50 -9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities。Ongoing research continues to uncover new therapeutic applications for this compound，making it a valuable candidate for further clinical investigation。The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between synthetic chemists，biologists，and clinicians to translate laboratory findings into tangible medical benefits。